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Application /
Model

Cell Types
Rebastinib
Concentration

Treatment
Duration

Key Findings / Effects

Colorectal
Cancer (CRC) [1]

LoVo cells 2.5 µM 24 hours Suppressed tumor growth;
enhanced CD8+ T cell

function; reduced DKK1.

Skeletal Muscle
Atrophy [2]

C2C12 myotubes 0-3 µM 24 hours Inhibited dexamethasone-

induced expression of
atrophy-related genes

(atrogin-1, MuRF-1).

Osteosarcoma
[3]

MG-63, 143B

cells

0-20 µM (IC50

~2-5 µM)

48-72 hours Inhibited proliferation,

migration, invasion;
induced autophagy &

apoptosis.

Acute Lung
Injury
(Macrophage) [4]

Bone Marrow-

Derived
Macrophages

(BMDMs)

2 nM, 10 nM, 50

nM

Not

specified

Inhibited NLRP3

inflammasome activation
& IL-1β secretion (dose-

dependent).
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Here are the specific methodologies used in the cited studies for key experiments.

Cell Viability and Proliferation Assay [3]

This protocol is used to determine the inhibitory effect of Rebastinib on cell growth.

Cell Seeding: Plate cells in 96-well plates (e.g., 3,000 cells/well for osteosarcoma lines) and allow

them to adhere overnight.
Drug Treatment: Treat cells with a concentration gradient of Rebastinib (e.g., 0 to 20 µM) for a set

period (e.g., 72 hours).
Viability Measurement: Add 10 µL of CCK-8 solution to each well and incubate for 2 hours.

Data Analysis: Measure the absorbance at 450 nm using a plate reader. Calculate the half-maximal
inhibitory concentration (IC50) using appropriate software (e.g., GraphPad Prism).

Colony Formation Assay [3]

This assay tests the long-term clonogenic potential of cells after drug treatment.

Cell Treatment: Treat cells in 6-well plates with Rebastinib for a specified duration (e.g., 48 hours).
Re-culture: After treatment, harvest the cells and re-seed them in drug-free culture medium.

Incubation and Staining: Culture the cells for an extended period (e.g., 7-14 days) to allow colony
formation. Fix and stain the colonies (e.g., with crystal violet).

Quantification: Count the number of colonies (typically defined as clusters of >50 cells) under an
inverted microscope.

Flow Cytometry for Apoptosis [3]

This method quantifies the proportion of cells undergoing programmed cell death.

Cell Preparation: Collect control and Rebastinib-treated cells by trypsinization, then wash with PBS.

Staining: Resuspend the cell pellet in a binding buffer containing Annexin V-FITC and Propidium
Iodide (PI). Incubate at room temperature in the dark.

Analysis: Analyze the stained cells using a flow cytometer to distinguish between live (Annexin
V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) populations.

Transwell Migration and Invasion Assay [3]
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This protocol assesses the migratory and invasive capacity of cells through a porous membrane.

Chamber Preparation:
For Invasion: Coat the upper side of the Transwell membrane with Matrigel.

For Migration: Use an uncoated membrane.
Cell Seeding: Seed serum-starved cells (pre-treated with Rebastinib) into the upper chamber. Add

culture medium with a chemoattractant (e.g., 10% FBS) to the lower chamber.
Incubation and Fixation: Incubate for 24-48 hours to allow cells to migrate/invade. Then, remove

non-migratory cells from the top of the membrane with a cotton swab.
Staining and Counting: Fix and stain the cells that have traversed the membrane (e.g., with 0.5%

crystal violet). Count the cells in several random fields under a microscope.

Rebastinib Mechanism and Experimental Workflow

To visualize the experimental workflow and key signaling pathways from the research, here are two

diagrams summarizing the findings.
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Rebastinib

FGR (Kinase) HCK (Kinase) Tie2 Receptor FoxO1 (TF)
(Increased Activity)

NLRP3 Inflammasome
Activity (Blocked  [4])

  Promotes Ubiquitination  [4]

DKK1 Expression
(Decreased  [1])

 Downregulates

mTORC1 Signaling
(Inhibited  [3])

 Inhibits

Ang2/Tie2 Signaling
(Inhibited  [5])

 Inhibits

Suppressed Muscle
Atrophy Genes  [2]

  Inhibits

Enhanced CD8+ T-cell
Activation & Function  [1]

Inhibited Macrophage
Pyroptosis  [4]

Osteosarcoma Cell Death
& Autophagy  [3]
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Key Considerations for Protocol Design

Solubility and Storage: Rebastinib is typically dissolved in DMSO to create a stock solution (e.g.,

10-20 mM), which should be stored at -20°C. In all culture media, the final DMSO concentration
should be kept low (e.g., <0.1%) to avoid solvent toxicity [2] [3].

Cell Line Variability: The effective concentration and biological outcomes of Rebastinib are highly
dependent on the cell type and the specific kinases it expresses (e.g., FGR in CRC [1], HCK in

osteosarcoma [3]). Preliminary dose-response experiments are crucial.
Combination Treatments: The cited research highlights Rebastinib's use in combination with other

agents, such as chemotherapeutics [5] or atrophy-inducers like dexamethasone [2]. When designing
combination studies, carefully consider the timing and sequence of drug administration.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Enhancing immunotherapy efficacy in colorectal cancer [pmc.ncbi.nlm.nih.gov]

2. Rebastinib inhibits FoxO1 activity and reduces ... [pmc.ncbi.nlm.nih.gov]

3. DCC-2036 inhibits osteosarcoma via targeting HCK and ... [pmc.ncbi.nlm.nih.gov]

4. Rebastinib attenuates acute lung injury by promoting ... [sciencedirect.com]

5. The Tie2 antagonist rebastinib reduces ovarian cancer growth ... [bmccancer.biomedcentral.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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